Cas no 110577-45-2 (1-Butanone,1-(1H-imidazol-1-yl)-3,3-dimethyl-2-(1-methylethyl)-)

1-Butanone,1-(1H-imidazol-1-yl)-3,3-dimethyl-2-(1-methylethyl)- structure
110577-45-2 structure
Product Name:1-Butanone,1-(1H-imidazol-1-yl)-3,3-dimethyl-2-(1-methylethyl)-
CAS No:110577-45-2
MF:C12H20N2O
MW:208.300003051758
CID:231589
PubChem ID:184234
Update Time:2025-04-19

1-Butanone,1-(1H-imidazol-1-yl)-3,3-dimethyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanone,1-(1H-imidazol-1-yl)-3,3-dimethyl-2-(1-methylethyl)-
    • 1H-Imidazole,1-[3,3-dimethyl-2-(1-methylethyl)-1-oxobutyl]- (9CI)
    • 1-imidazol-1-yl-3,3-dimethyl-2-propan-2-ylbutan-1-one
    • DTXSID70911750
    • 1-(1h-imidazol-1-yl)-3,3-dimethyl-2-(propan-2-yl)butan-1-one
    • 110577-45-2
    • 1H-1,2,4-Triazole, 1-(3,3-dimethyl-2-(1-methylethyl)-1-oxobutyl)-
    • Inchi: 1S/C12H20N2O/c1-9(2)10(12(3,4)5)11(15)14-7-6-13-8-14/h6-10H,1-5H3
    • InChI Key: SQKPVBVGUYXFJI-UHFFFAOYSA-N
    • SMILES: O=C(C(C(C)C)C(C)(C)C)N1C=NC=C1

Computed Properties

  • Exact Mass: 208.1577
  • Monoisotopic Mass: 208.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Density: 0.98
  • Boiling Point: 297.4°Cat760mmHg
  • Flash Point: 133.7°C
  • Refractive Index: 1.506
  • PSA: 34.89
  • LogP: 2.84160
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd